Cas no 6423-33-2 (1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester
• CAS No: 6423-33-2
• MF: C₁₄H₁₂Cl₂O₆
• MW: 347.147482872009
• CID: 1673647
• PubChem ID: 18942805
• Update Time: 2025-04-21

1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester
• diethyl 2,5-dicarbonochloridoylbenzene-1,4-dicarboxylate
• DTXSID00596711
• SCHEMBL8639598
• Diethyl 2,5-bis(chlorocarbonyl)benzene-1,4-dicarboxylate
• 6423-33-2

• Inchi： 1S/C14H12Cl2O6/c1-3-21-13(19)9-5-8(12(16)18)10(14(20)22-4-2)6-7(9)11(15)17/h5-6H,3-4H2,1-2H3
• InChI Key： QBUAPBWGIOBMFT-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)OCC)C(C(=O)Cl)=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 346.00116
• Monoisotopic Mass: 346.0010935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74